Cas no 34175-96-7 (Pterosin B)

• Product Name: Pterosin B
• CAS No: 34175-96-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD01719784
• CID: 1080909
• PubChem ID: 115049
• Update Time: 2025-05-24

Pterosin B Chemical and Physical Properties

Names and Identifiers

• Pterosin B
• (2R)-6-(2-Hydroxyethyl)-2,5,7-trimethyl-1-indanone
• 1H-inden-1-one, 2,3-dihydro-6-(2-hydroxyethyl)-2,5,7-trimethyl-, (2R)-
• (2R)-Pterosin B
• BI 2
• [ "" ]
• FT-0674150
• (R)-Pterosin B
• 6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydroinden-1-one
• 6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one
• 6-(2-Hydroxyethyl)-2,5,7-trimethyl-(-)-1-Indanone
• CHEBI:191612
• BCP09994
• 60657-37-6
• SCHEMBL16469274
• rac Pterosin B
• Multifidoside B;(2R)-Pterosin B
• CHEMBL3527498
• HY-N1570
• (2R)-6-(2-hydroxyethyl)-2,5,7-trimethyl-2,3-dihydroinden-1-one
• NCGC00247487-01
• PterosinB
• CS-0017119
• 34175-96-7
• 1-Indanone, 6-(2-hydroxyethyl)-2,5,7-trimethyl-, (-)-
• NS00066981
• HMS2267D21
• MS-23206
• F82087
• AKOS032949095
• (R)-6-(2-Hydroxyethyl)-2,5,7-trimethyl-2,3-dihydro-1H-inden-1-one
• DTXSID70955715
• CHEMBL1728959
• SMR001397206
• 1H-Inden-1-one, 2,3-dihydro-6-(2-hydroxyethyl)-2,5,7-trimethyl-, (R)-
• (2R)-6-(2-hydroxyethyl)-2,5,7-trimethyl-indan-1-one
• MLS002473104
• GLXC-02986
• DA-67002

• MDL： MFCD01719784
• Inchi： 1S/C14H18O2/c1-8-6-11-7-9(2)14(16)13(11)10(3)12(8)4-5-15/h6,9,15H,4-5,7H2,1-3H3/t9-/m1/s1
• InChI Key： SJNCSXMTBXDZQA-SECBINFHSA-N
• SMILES： O=C1C2C(C)=C(CCO)C(C)=CC=2C[C@H]1C

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 396.5±41.0 °C at 760 mmHg
• Flash Point: 169.3±20.2 °C
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 37.3
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Pterosin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on Pterosin B

Introduction to Pterosin B (CAS No. 34175-96-7)

Pterosin B, a naturally occurring compound with the chemical formula C₂₅H₂₈O₇, is a derivative of the marine-derived diterpenoid pterosin. This compound has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities and potential therapeutic applications. The CAS number 34175-96-7 provides a unique identifier for this molecule, facilitating its recognition and study in scientific literature and industrial applications.

The structure of Pterosin B exhibits a complex framework characterized by multiple hydroxyl and carbonyl functional groups, which contribute to its unique chemical properties and biological interactions. These structural features have been extensively studied to elucidate its mechanism of action and potential pharmacological effects.

Recent advancements in chemical biology have highlighted the pharmacological significance of Pterosin B. Research indicates that this compound exhibits potent anti-inflammatory, antioxidant, and anticancer properties. These findings have spurred interest in developing Pterosin B-based therapeutics for various diseases, particularly those involving chronic inflammation and cancerous growths.

In particular, studies have demonstrated that Pterosin B can modulate key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. By inhibiting these pathways, Pterosin B has shown promise in reducing tumor growth and enhancing the efficacy of conventional cancer treatments. Additionally, its antioxidant properties make it a candidate for neuroprotective therapies, where it may help mitigate oxidative stress-induced neuronal damage.

The biological activity of Pterosin B has also been explored in the context of infectious diseases. Preliminary studies suggest that it may possess antimicrobial properties, making it a potential candidate for developing novel antibiotics or antiviral agents. This is particularly relevant in light of the growing threat of antibiotic-resistant pathogens, where innovative therapeutic strategies are urgently needed.

From a synthetic chemistry perspective, the total synthesis of Pterosin B has been a challenging yet rewarding endeavor. Researchers have developed sophisticated methodologies to construct its complex diterpenoid backbone, incorporating key functional groups with high precision. These synthetic advances not only enhance our understanding of Pterosin B's structure but also pave the way for scalable production and further derivatization studies.

The pharmaceutical development landscape is rapidly evolving, with natural products like Pterosin B playing an increasingly pivotal role. Its unique bioactivity profile and structural complexity make it an attractive scaffold for drug discovery programs. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into clinical applications.

In conclusion, Pterosin B (CAS No. 34175-96-7) represents a fascinating example of how natural products can inspire novel therapeutic approaches. Its multifaceted biological activities and structural complexity underscore its potential as a lead compound in drug development. As research continues to uncover new insights into its mechanisms of action, Pterosin B is poised to make significant contributions to modern medicine.